N-(2-(diethylamino)ethyl)-N-(5-methoxybenzo[d]thiazol-2-yl)-3-nitrobenzamide hydrochloride

• IUPAC Name: N-[2-(diethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide;hydrochloride
• InChI: InChI=1S/C21H24N4O4S.ClH/c1-4-23(5-2)11-12-24(20(26)15-7-6-8-16(13-15)25(27)28)21-22-18-14-17(29-3)9-10-19(18)30-21;/h6-10,13-14H,4-5,11-12H2,1-3H3;1H
• InChI Key: NKJDHEAIAMZCQM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=C(S1)C=CC(=C2)OC)C(=O)C3=CC(=CC=C3)[N+](=O)[O-].Cl
• Molecular Formula: C21H25ClN4O4S
• Molecular Weight: 465.0 g/mol

Description

N-(2-(diethylamino)ethyl)-N-(5-methoxybenzo[d]thiazol-2-yl)-3-nitrobenzamide hydrochloride is a useful research compound. Its molecular formula is C21H25ClN4O4S and its molecular weight is 464.97. The purity is usually 95%.
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Scientific Research Applications

Research Methodologies and Compound Applications

Pharmacokinetic and Pharmacodynamic Studies Pharmacokinetic and pharmacodynamic properties are crucial for understanding how compounds behave in the body and their mechanism of action. For instance, propofol, an intravenous anaesthetic, has been extensively studied for its rapid induction and maintenance of anaesthesia, showcasing the importance of investigating absorption, distribution, metabolism, and excretion (ADME) profiles for pharmaceutical applications (Langley & Heel, 1988).

Environmental Impact and Degradation The environmental fate of chemicals, including their degradation pathways and the formation of by-products, is another area of research. For example, the study on the degradation processes of nitisinone highlights the significance of understanding how chemicals break down in various conditions, which is essential for assessing environmental impact and safety (Barchańska et al., 2019).

Synthesis and Antioxidant Evaluation The synthesis of compounds with potential biological activity, such as antioxidants, is a vital research area. The facile synthesis and antioxidant evaluation of 4-Arylmethylideneisoxazol-5(4H)-ones demonstrate the ongoing efforts to discover and develop new molecules with beneficial properties (Laroum et al., 2019).

Enzymatic Degradation of Pollutants Research into enzymatic approaches for the remediation of organic pollutants presents a method for environmentally friendly degradation of hazardous substances. The application of redox mediators to enhance the efficiency of enzymatic degradation outlines innovative strategies for treating industrial effluents and mitigating pollution (Husain & Husain, 2007).